molecular formula C18H26N2O2 B12228797 4-[(2-Methylphenyl)methyl]-2-(piperidine-1-carbonyl)morpholine

4-[(2-Methylphenyl)methyl]-2-(piperidine-1-carbonyl)morpholine

Cat. No.: B12228797
M. Wt: 302.4 g/mol
InChI Key: KWLZTJOBHBHZMR-UHFFFAOYSA-N
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Description

4-[(2-Methylphenyl)methyl]-2-(piperidine-1-carbonyl)morpholine is a complex organic compound that features a morpholine ring substituted with a piperidine-1-carbonyl group and a 2-methylphenylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-Methylphenyl)methyl]-2-(piperidine-1-carbonyl)morpholine typically involves multi-step organic reactionsSpecific reaction conditions such as temperature, solvents, and catalysts are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale organic synthesis techniques, including batch and continuous flow processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Optimization of reaction conditions and the use of efficient purification techniques are essential for industrial-scale production .

Chemical Reactions Analysis

Types of Reactions

4-[(2-Methylphenyl)methyl]-2-(piperidine-1-carbonyl)morpholine can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups.

    Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

    Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium azide). Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired products .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

4-[(2-Methylphenyl)methyl]-2-(piperidine-1-carbonyl)morpholine has several scientific research applications:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: It serves as a probe to study biological processes and interactions.

    Medicine: It has potential therapeutic applications, including as an intermediate in drug synthesis.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(2-Methylphenyl)methyl]-2-(piperidine-1-carbonyl)morpholine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The pathways involved can include signal transduction, metabolic regulation, and gene expression .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other morpholine and piperidine derivatives, such as:

  • 4-[(2-Methylphenyl)methyl]-morpholine
  • 2-(Piperidine-1-carbonyl)morpholine
  • 4-[(2-Methylphenyl)methyl]-piperidine

Uniqueness

4-[(2-Methylphenyl)methyl]-2-(piperidine-1-carbonyl)morpholine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications in research and industry .

Properties

Molecular Formula

C18H26N2O2

Molecular Weight

302.4 g/mol

IUPAC Name

[4-[(2-methylphenyl)methyl]morpholin-2-yl]-piperidin-1-ylmethanone

InChI

InChI=1S/C18H26N2O2/c1-15-7-3-4-8-16(15)13-19-11-12-22-17(14-19)18(21)20-9-5-2-6-10-20/h3-4,7-8,17H,2,5-6,9-14H2,1H3

InChI Key

KWLZTJOBHBHZMR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1CN2CCOC(C2)C(=O)N3CCCCC3

Origin of Product

United States

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